Cas no 119396-88-2 (2-Fluoro-4,5-dimethoxybenzonitrile)

• Product Name: 2-Fluoro-4,5-dimethoxybenzonitrile
• CAS No: 119396-88-2
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• MDL: MFCD00143236
• CID: 135146
• PubChem ID: 2774258
• Update Time: 2025-04-19

2-Fluoro-4,5-dimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4,5-dimethoxybenzonitrile
• 4,5-Dimethoxy-2-fluorobenzonitrile
• Benzonitrile,2-fluoro-4,5-dimethoxy-
• 4-Cyano-5-fluoroveratrole
• 3,4-DIMETHOXY-6-FLUOROBENZONITRILE
• 6-Fluoro-2,3-diMethoxybenzonitrile
• Benzonitrile, 6-fluoro-2,3-diMethoxy-
• 4-Cyano-5-fluorocatechol dimethyl ether
• 2-FLUORO-4,5-DIMETHOXYBENZONITRILE, 98.0+%(GC)
• Benzonitrile, 2-fluoro-4,5-dimethoxy-
• PubChem3465
• SBB064617
• PC8191
• FCH917764
• AS03730
• AK135693
• 2-fluoro-4,5-dimethoxybenzenecarbonitrile
• AX809262
• Z1201619307
• A804275
• 119396-88-2
• MFCD00143236
• PS-8532
• F0641
• AKOS006228582
• SCHEMBL10537256
• FT-0659686
• 2-fluoranyl-4,5-dimethoxy-benzenecarbonitrile
• CL9706
• DTXSID50378963
• EN300-6504644
• DB-061560
• DTXCID50329990
• QZKGCLSVCWWARO-UHFFFAOYSA-N

• MDL： MFCD00143236
• Inchi： 1S/C9H8FNO2/c1-12-8-3-6(5-11)7(10)4-9(8)13-2/h3-4H,1-2H3
• InChI Key： QZKGCLSVCWWARO-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 181.05400
• Monoisotopic Mass: 181.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• Color/Form: Not determined
• Melting Point: 141.0 to 145.0 deg-C
• PSA: 42.25000
• LogP: 1.71458
• Solubility: Not determined

2-Fluoro-4,5-dimethoxybenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides